Cas no 6940-27-8 ( )

  structure
  structure
Product Name: 
CAS No:6940-27-8
MF:C18H24ClNO
MW:305.842264175415
CID:973660
Update Time:2024-03-05

  Chemical and Physical Properties

Names and Identifiers

    • 2-[[1-(4-methylphenyl)-2-phenylethyl]amino]propan-1-ol,hydrochloride
    • NSC34588
    • NSC-34588
    • 1-Propanol, 2-[[1-(4-methylphenyl)-2-phenylethyl]amino]-, hydrochloride (1:1)
    •  
    • Inchi: 1S/C18H23NO.ClH/c1-14-8-10-17(11-9-14)18(19-15(2)13-20)12-16-6-4-3-5-7-16;/h3-11,15,18-20H,12-13H2,1-2H3;1H
    • InChI Key: VPFQHIPNWXJAKQ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C)=CC=1)(NC(C)CO)CC1C=CC=CC=1.Cl

Computed Properties

  • Exact Mass: 305.15500
  • Monoisotopic Mass: 305.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • Density: 1.051
  • Boiling Point: 411.8°C at 760 mmHg
  • Flash Point: 102.7°C
  • Refractive Index: 1.57
  • PSA: 32.26000
  • LogP: 4.44210

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